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Compound of Interest

Compound Name: NLS-StAx-h TFA

Cat. No.: B15541055 Get Quote

Essential Safety and Handling of NLS-StAx-h
TFA
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling NLS-StAx-h TFA, a selective, cell-permeable stapled peptide inhibitor of Wnt

signaling. While the peptide itself may have a low hazard profile, it is supplied as a

trifluoroacetic acid (TFA) salt, which introduces significant chemical hazards that must be

addressed with appropriate personal protective equipment (PPE) and handling protocols.

Personal Protective Equipment (PPE)
When handling NLS-StAx-h TFA, personnel must adhere to stringent safety protocols due to

the presence of trifluoroacetic acid, a corrosive and hazardous substance.[1][2][3] The following

table summarizes the required PPE for various handling scenarios.
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Application Volume Hand Protection Eye Protection
Skin and Body
Protection

Low Volume (< 500

mL)

Chemical-resistant

nitrile gloves are

recommended.

Double gloving is

advised.[2][3]

ANSI-approved,

properly fitting

chemical splash

goggles are required.

[3][4]

A properly fitting lab

coat, buttoned to its

full length, along with

long pants and

closed-toed footwear,

must be worn.[4]

High Volume (> 500

mL)

Heavy-duty gloves

such as butyl rubber

or Viton are required.

Disposable gloves are

not appropriate for

high-volume

applications.[3]

A face shield is

required in addition to

chemical splash

goggles.[3]

A chemical-resistant

apron should be worn

in addition to a lab

coat, long pants, and

closed-toed footwear.

[3]

Operational and Disposal Plans
Handling and Storage:

Always handle NLS-StAx-h TFA inside a properly functioning chemical fume hood.[3]

Store the compound in a tightly closed container in a designated acid cabinet, away from

incompatible materials such as oxidizers, bases, and metals.[2][3]

When diluting, always add the acid to water, never the other way around, to avoid a violent

exothermic reaction.[2][3]

Avoid inhalation of vapor or mist.[3]

Wash hands thoroughly after handling.[3]

Spill Management:

For small spills, neutralize with a suitable agent like sodium carbonate, absorb with an inert

material (e.g., vermiculite, sand), and place in a sealed container for disposal.[1][5]
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In case of a large spill, evacuate the area immediately and seek assistance from trained

emergency personnel.[4] Respiratory protection may be necessary.[1]

Disposal:

Dispose of NLS-StAx-h TFA and any contaminated materials as hazardous waste in

accordance with institutional and local regulations.[1][3]

Do not pour down the drain.[3]

Waste containers must be clearly labeled as hazardous waste.[3]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure to NLS-StAx-h TFA.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately flush the affected area with large

amounts of water. Remove contaminated

clothing. For extensive contact, use a safety

shower. Seek medical attention.[2]

Inhalation

Move the individual to fresh air at once. If

breathing is difficult, provide respiratory support.

Seek immediate medical attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1][2]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of NLS-StAx-h TFA
in a laboratory setting.
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Safe Handling Workflow for NLS-StAx-h TFA

Preparation

Handling

Cleanup & Disposal
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Step 2
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Perform Experiment
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Decontaminate Workspace
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Step 7

Dispose of Waste

Step 8

Doff PPE

Step 9
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Caption: Procedural workflow for safe NLS-StAx-h TFA handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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